

GSK6853 gene expression analysis methodology

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: GSK6853

Cat. No.: S529491

Get Quote

GSK6853: Mechanism & Application Notes

GSK6853 is a potent, selective chemical probe that inhibits the BRPF1 bromodomain, an epigenetic "reader" protein. It demonstrates excellent potency with a pKd of 9.5 for BRPF1 and shows **greater than 1600-fold selectivity** over all other bromodomains tested, making it a highly specific tool for epigenetic research [1] [2] [3].

Its primary mechanism involves disrupting the recruitment of BRPF1-containing histone acetyltransferase (HAT) complexes to chromatin, leading to changes in histone acetylation and subsequent alterations in gene expression programs critical for cancer cell survival [4] [5] [6].

The following table summarizes the key experimental parameters and findings from recent studies utilizing **GSK6853** for gene expression analysis.

Aspect	Details and Findings
Recommended Cellular Concentration	$\leq 1 \mu\text{M}$ (to minimize off-target effects) [1] [3].
Key Downregulated Pathways (RNA-seq)	DNA replication, homologous recombination, base excision repair, PPAR α signaling, ribosome biogenesis [4] [5] [6].

Aspect	Details and Findings
Key Hub Genes Identified	CCNA2 (Cyclin A2) was a central downregulated hub gene in NSCLC. ABCB1 expression was linked to BRPF1 in Taxol-resistant breast cancer [4] [6].
Validated Downstream Signaling Axis	JAK2/STAT3/CCNA2 pathway in NSCLC [4] [7].
Phenotypic Outcomes	G0/G1 cell cycle arrest, induced apoptosis, reduced cell proliferation, migration, and invasion [4] [5].

Experimental Protocols for Gene Expression Analysis

The protocols below synthesize methodologies from multiple recent studies that successfully employed **GSK6853** and subsequent RNA sequencing to uncover its mechanism of action.

Cell Culture and **GSK6853** Treatment

- **Cell Lines Used:** Common cancer models include NSCLC lines (A549, H1975) [4], high-grade serous ovarian cancer lines (PEO4, OVCAR-3) [5], and triple-negative breast cancer lines (SUM159PT) [6].
- **Culture Conditions:** Maintain cells in standard media (e.g., RPMI-1640 for A549/H1975) supplemented with 10% FBS and antibiotics at 37°C with 5% CO₂ [4].
- **Treatment Protocol:**
 - Seed cells at an appropriate density and allow them to adhere overnight.
 - Prepare a stock solution of **GSK6853** in DMSO and dilute it in pre-warmed culture medium. The final DMSO concentration should be equal in all groups (typically ≤0.1%).
 - Treat cells with **GSK6853** (e.g., at 10 μM [5] or other optimized concentrations ≤1 μM) or vehicle control (DMSO) for a predetermined period (e.g., 24-48 hours).

RNA Extraction and Sequencing Library Preparation

- **RNA Extraction:** After treatment, harvest cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit from QIAGEN). Assess RNA concentration, purity (using NanoDrop), and integrity

(using Agilent Bioanalyzer) [4].

- **Library Preparation and Sequencing:** Use 1 µg of high-quality total RNA (RIN > 8.0) per sample to construct sequencing libraries with a kit such as Illumina's TruSeq Stranded mRNA. Sequence the libraries on an appropriate platform (e.g., Illumina HiSeq 2000 or similar) to generate paired-end reads [4].


Bioinformatics Analysis of RNA-seq Data

- **Differential Gene Expression (DGE) Analysis:** Process raw sequencing data through a standard pipeline. This includes quality control (FastQC), alignment to a reference genome (e.g., HISAT2), and quantification of gene counts (e.g., featureCounts). Perform DGE analysis using specialized software like **DESeq2** or **edgeR** to identify genes with statistically significant changes in expression [4] [8].
- **Functional Enrichment Analysis:** Input the list of differentially expressed genes into enrichment analysis tools.
 - Perform **Gene Ontology (GO)** and **Kyoto Encyclopedia of Genes and Genomes (KEGG)** pathway analysis to identify biological processes and pathways affected by **GSK6853** [4].
 - Use protein-protein interaction (PPI) networks (e.g., from the STRING database) to identify central "hub" genes like CCNA2 [4] [5].

Experimental Validation of Findings

- **Western Blotting:** Validate key protein expression changes identified in your RNA-seq data.
 - Extract total protein from treated and control cells using RIPA lysis buffer with protease/phosphatase inhibitors.
 - Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against targets of interest (e.g., p-JAK2, p-STAT3, CCNA2, Cleaved Caspase-3). Use GAPDH or Lamin B1 as a loading control [4] [5].
- **Phenotypic Assays:** Correlate molecular findings with functional outcomes.
 - **Cell Cycle Analysis:** Fix cells in ethanol, treat with RNase A, stain with Propidium Iodide (PI), and analyze DNA content by flow cytometry to confirm cell cycle arrest [4] [5].
 - **Apoptosis Assay:** Use an Annexin V/PI staining kit followed by flow cytometry to quantify the rate of programmed cell death [4].

The diagram below illustrates the logical workflow and the central signaling axis disrupted by **GSK6853**, as identified in these studies.



[Click to download full resolution via product page](#)

Key Considerations for Researchers

- **Dosage is Critical:** Consistently use a concentration **at or below 1 μ M** in cell-based assays to maintain specificity and minimize the impact of potential off-target effects [1] [3].
- **Validate with Multiple Methods:** The most compelling studies combine transcriptomic data (RNA-seq) with robust biochemical validation (Western blot) and functional phenotypic assays (cell cycle, apoptosis) to build a complete story [4] [5].
- **Context-Dependent Effects:** Be aware that the specific genes and pathways affected by BRPF1 inhibition may vary depending on the cellular context, such as the type of cancer being studied [4] [5] [6].

[Need Custom Synthesis?](#)

Email: info@smolecule.com or [Request Quote Online](#).

References

1. | Structural Genomics Consortium GSK 6853 [thesgc.org]
2. GSK6853 | BRPF1 Bromodomain Inhibitor [medchemexpress.com]
3. GSK6853 | Epigenetic Reader Domain inhibitor | Mechanism [selleckchem.com]
4. BRPF1 inhibitor GSK inhibits NSCLC cell proliferation via the... 6853 [link.springer.com]
5. BRPF1 inhibition reduces migration and invasion of ... [nature.com]
6. Chromatin-focused genetic and chemical screens identify ... [pmc.ncbi.nlm.nih.gov]
7. BRPF1 inhibitor GSK6853 inhibits NSCLC cell proliferation ... [pubmed.ncbi.nlm.nih.gov]
8. Differential Gene and Steps Expression Analysis Methods [bigomics.ch]

To cite this document: Smolecule. [GSK6853 gene expression analysis methodology]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b529491#gsk6853-gene-expression-analysis-methodology>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com